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Compound of Interest

Compound Name:
Benzyl 7-oxoazepane-2-

carboxylate

Cat. No.: B1383342 Get Quote

This document provides a detailed analysis of the molecular weight of Benzyl 7-oxoazepane-
2-carboxylate, a compound of interest in pharmaceutical research and drug development. The

determination of molecular weight is a foundational step in chemical characterization,

influencing everything from reaction stoichiometry to pharmacological activity.

Molecular Identity and Formula
Benzyl 7-oxoazepane-2-carboxylate is an organic compound featuring an azepane ring

system. Based on its isomeric form, benzyl 3-oxoazepane-1-carboxylate, the molecular formula

for this compound is established as C₁₄H₁₇NO₃.[1] This formula is the basis for the theoretical

calculation of its molecular weight.

Methodology for Molecular Weight Calculation
The molecular weight (MW) of a compound is the sum of the atomic weights of its constituent

atoms. The calculation protocol involves identifying each element in the molecular formula,

determining the number of atoms for each element, and multiplying by the element's standard

atomic weight.

Protocol:

Identify Constituent Elements: The molecular formula C₁₄H₁₇NO₃ contains Carbon (C),

Hydrogen (H), Nitrogen (N), and Oxygen (O).
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Determine Atom Count: The subscripts in the formula indicate the number of atoms for each

element:

Carbon (C): 14

Hydrogen (H): 17

Nitrogen (N): 1

Oxygen (O): 3

Obtain Standard Atomic Weights: The standard atomic weights from the IUPAC are used for

the calculation:

C: 12.011 u

H: 1.008 u

N: 14.007 u

O: 15.999 u

Calculate Total Mass for Each Element: The number of atoms of each element is multiplied

by its atomic weight.

Summation: The total masses of all constituent elements are summed to yield the final

molecular weight of the compound.

Data Presentation
The calculated molecular weight of Benzyl 7-oxoazepane-2-carboxylate is 247.28 g/mol .[2]

The detailed breakdown of this calculation is presented in the table below.
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Element Symbol Atom Count
Atomic Weight
(u)

Total Mass
Contribution
(u)

Carbon C 14 12.011 168.154

Hydrogen H 17 1.008 17.136

Nitrogen N 1 14.007 14.007

Oxygen O 3 15.999 47.997

Total 247.294

Note: The final calculated value of 247.294 g/mol is consistent with the commonly cited value of

247.28 g/mol , with minor differences arising from the precision of atomic weights used.[2]

Visualization of Calculation Workflow
The logical relationship for the molecular weight calculation is illustrated in the following

diagram. It shows how the elemental components and their respective atomic counts and

weights contribute to the final molecular weight.
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Constituent Elements (C₁₄H₁₇NO₃)

Calculation

Final Molecular Weight

Carbon (C)
Atom Count: 14

Atomic Weight: 12.011 u

14 * 12.011 = 168.154

Hydrogen (H)
Atom Count: 17

Atomic Weight: 1.008 u

17 * 1.008 = 17.136

Nitrogen (N)
Atom Count: 1

Atomic Weight: 14.007 u

1 * 14.007 = 14.007

Oxygen (O)
Atom Count: 3

Atomic Weight: 15.999 u

3 * 15.999 = 47.997

Summation
(Total Mass)

247.294 g/mol

Click to download full resolution via product page

Molecular Weight Calculation Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Determination of Benzyl 7-
oxoazepane-2-carboxylate Molecular Weight]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1383342#benzyl-7-oxoazepane-2-carboxylate-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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